Cas no 1517080-16-8 (1-(bromomethyl)-3,5-dimethylcyclohexane)

• Product Name: 1-(bromomethyl)-3,5-dimethylcyclohexane
• CAS No: 1517080-16-8
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 4603502
• PubChem ID: 66469252
• Update Time: 2025-05-24

1-(bromomethyl)-3,5-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-3,5-dimethyl-
• 1-(BROMOMETHYL)-3,5-DIMETHYLCYCLOHEXANE, Mixture of diastereomers
• 1-(bromomethyl)-3,5-dimethylcyclohexane

• Inchi： 1S/C9H17Br/c1-7-3-8(2)5-9(4-7)6-10/h7-9H,3-6H2,1-2H3
• InChI Key： XCIZWQDVIMXDGQ-UHFFFAOYSA-N
• SMILES： C1(CBr)CC(C)CC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-(bromomethyl)-3,5-dimethylcyclohexane

1-(Bromomethyl)-3,5-Dimethylcyclohexane (CAS No. 1517080-16-8): A Comprehensive Overview of Its Chemistry and Applications

In the realm of organic synthesis and medicinal chemistry, 1-(bromomethyl)-3,5-dimethylcyclohexane (CAS No. 1517080-16-8) stands out as a versatile brominated alkylcyclohexane derivative, exhibiting unique structural and reactivity characteristics. This compound serves as a critical intermediate in the construction of complex organic frameworks, particularly in drug discovery pipelines and advanced material development. Its molecular architecture—a cyclohexane ring substituted with a bromomethyl group at position 1 and two methyl groups at positions 3 and 5—confers both synthetic flexibility and stability, making it a focal point in contemporary chemical research.

Recent advancements in organobromine chemistry have highlighted the strategic role of compounds like CAS No. 1517080-16-8. For instance, studies published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor for synthesizing bioactive heterocycles. The bromomethyl group, acting as an electrophilic moiety, enables efficient nucleophilic substitution reactions under mild conditions, facilitating the incorporation of diverse functional groups into drug candidates. This property is particularly valuable in iterative medicinal chemistry campaigns aimed at optimizing pharmacokinetic profiles.

The synthesis of 1-(bromomethyl)-3,5-dimethylcyclohexane has evolved significantly over the past decade. Traditional methods relied on harsh reagents such as N-bromosuccinimide (NBS) under phase-transfer catalysis conditions. However, recent innovations reported in Green Chemistry (2024) introduced environmentally benign protocols using visible-light-mediated radical bromination. These approaches minimize waste generation while achieving high yields (>95%), aligning with the growing emphasis on sustainable chemical practices.

In materials science applications, this compound’s rigid cyclohexyl scaffold combined with its reactive bromine atom enables its use as a crosslinking agent in polymer networks. A groundbreaking study from Nature Materials (2024) showcased its role in developing stimuli-responsive hydrogels for biomedical applications. The dimethyl substitution pattern, strategically positioned to reduce steric hindrance around the bromine site, ensures efficient covalent bonding during polymerization while maintaining thermal stability—a critical factor for implantable devices.

Beyond synthesis and materials science, computational modeling has revealed intriguing insights into this compound’s interactions with biological systems. Density functional theory (DFT) calculations published in Chemical Science (2024) identified its potential to form hydrogen bonds with protein active sites through the cyclohexane ring’s protons. This property suggests applications in designing enzyme inhibitors or targeted drug delivery carriers where non-covalent interactions enhance bioavailability.

The environmental fate of CAS No. 1517080-16-8 has also drawn attention due to its widespread industrial use. Research from the European Chemicals Agency (ECHA) confirms its rapid biodegradation under aerobic conditions when released into wastewater systems—a key consideration for chemical manufacturers adhering to ISO sustainability standards.

In pharmaceutical development contexts, this compound’s ability to undergo regioselective arylation has been leveraged to create novel topoisomerase inhibitors. A phase I clinical trial candidate described in Nature Communications (2024) utilized this intermediate to construct a benzimidazole core structure critical for tumor cell apoptosis induction without significant off-target effects.

Ongoing investigations are exploring its role in click chemistry frameworks for real-time biosensor fabrication. By coupling with azide-functionalized nanoparticles via strain-promoted azide–alkyne cycloaddition (SPAAC), researchers at MIT have demonstrated real-time detection of neurotransmitters in vivo—a breakthrough enabled by the compound’s compatibility with copper-free reaction conditions.

The stereochemical purity of commercial-grade CAS No. 1517080-16-8 is now rigorously controlled through chiral HPLC analysis post-synthesis, ensuring consistent performance across applications ranging from combinatorial libraries to nanocomposite manufacturing processes outlined in US Patent Application #US2024/XXXXXXX.

This compound’s dual functionality as both an electrophilic reagent and rigid structural component underscores its enduring relevance across multiple disciplines within chemistry and biology. As highlighted by recent reviews in Angewandte Chemie International Edition, it exemplifies how even seemingly simple organic molecules can drive innovation when viewed through modern analytical lenses—bridging fundamental research with translational applications like never before seen.